2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-10-6-7-11(8-12(10)17)18-15(20)9-22-16-19-13-4-2-3-5-14(13)21-16/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: QOTLMIJZRWODLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3O2)Cl
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide, also known as BTA-EG6, is a compound that has gained attention in scientific research due to its potential applications in various fields. BTA-EG6 is a small molecule that belongs to the class of benzoxazole derivatives. It has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide exerts its effects through multiple mechanisms. In cancer cells, it induces apoptosis by activating the caspase cascade and inhibiting the NF-κB pathway. In Alzheimer's disease, it inhibits the aggregation of amyloid-beta peptides by binding to them and preventing their self-assembly.
Biochemical and Physiological Effects:
2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, it inhibits cell proliferation and induces apoptosis. In Alzheimer's disease, it inhibits the aggregation of amyloid-beta peptides and reduces oxidative stress. 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has shown promising results in various in vitro and in vivo studies. However, there are also limitations to its use in lab experiments. 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has low solubility in water, which can limit its use in some experiments. It also has low bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the study of 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide. One potential application is in the development of new anticancer drugs. 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Further studies can explore its potential as a lead compound for the development of new anticancer drugs. Another potential application is in the treatment of neurodegenerative diseases. 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has shown potential in inhibiting the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Further studies can explore its potential as a therapeutic agent for neurodegenerative diseases.

Synthesis Methods

2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide can be synthesized using different methods, such as the reaction of 2-aminobenzoic acid with thionyl chloride, followed by the reaction with 2-mercaptobenzoxazole and N-(3-chloro-4-methylphenyl)acetamide. Another method involves the reaction of 2-mercaptobenzoxazole with N-(3-chloro-4-methylphenyl)acetamide in the presence of a base such as triethylamine. These methods have been optimized to obtain high yields of 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of its primary uses is in the field of cancer research. Studies have shown that 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has anticancer properties and can inhibit the growth of cancer cells by inducing apoptosis. 2-(1,3-benzoxazol-2-ylthio)-N-(3-chloro-4-methylphenyl)acetamide has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.